Methyl 4-(1,9-dimethyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamido)benzoate

• IUPAC Name: methyl 4-[(6,10-dimethyl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carbonyl)amino]benzoate
• InChI: InChI=1S/C21H18N4O4/c1-12-5-4-10-25-17(12)23-18-15(20(25)27)11-16(24(18)2)19(26)22-14-8-6-13(7-9-14)21(28)29-3/h4-11H,1-3H3,(H,22,26)
• InChI Key: HBUFUOUEAGHNJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(N3C)C(=O)NC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C21H18N4O4
• Molecular Weight: 390.4 g/mol

Description

“Methyl 4-(1,9-dimethyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamido)benzoate” is a chemical compound with the molecular formula C21H18N4O4. It is a derivative of pyrido[2,3-d]pyrimidin-5-one, a class of fused heterocyclic systems known for a wide range of biological activity.

Synthesis Analysis

The synthesis of new pyrido[2,3-d]pyrimidine derivatives involves heating 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, under reflux with MeONa in BuOH. The acetyl methyl group and the amide carbonyl moiety are involved in the cyclization.

Molecular Structure Analysis

The molecular structure of this compound is based on the pyrido[2,3-d]pyrimidin-5-one core. It has a molecular weight of 390.392 Da.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the condensation of 6-aminopyrimidines with ethoxymethylenemalonic ester followed by the cyclization at position 5 of the pyrimidine ring at high temperature.

Future Directions

The future directions for this compound could involve further evaluation of its chemical properties and biological activity. The construction of molecules containing heterocycles, which are linked directly or via a spacer, as well as fused heterocycles, is a rapidly growing area of organic synthesis.